Cas no 116425-35-5 (Aerugidiol)
Aerugidiol structure
Product Name:Aerugidiol
CAS No:116425-35-5
Molecular Formula:C15H22O3
Molecular Weight:250.33
CID:203556
PubChem ID:11776892
Aerugidiol Properties
Names and Identifiers
-
- 6(1H)-Azulenone,2,3,3a,7,8,8a-hexahydro-1,3a-dihydroxy-1,4-dimethyl-7-(1-methylethylidene)-,(1S,3aR,8aR)-
- Aerugidiol
- 6(1H)-Azulenone,2,3,3a,7,8,8a-hexahydro-1,3a-dihydroxy-1,4-dimethyl-7-(1-methylethylidene)-,[1S-(1a,3aa,8aa)]-
- 3,8a-Dihydroxy-3,8-dimethyl-5-propan-2-ylidene-1,2,3a,4-tetrahydroazulen-6-one
- (3S,3aR,8aR)-3,8a-Dihydroxy-5-isopropylidene-3,8-dimethyl-2,3,3a,4,5,8a-hexahydro-6(1H)-azulenone
- HY-121083
- MS-23547
- DTXSID901318401
- E80187
- 116425-35-5
- CHEMBL2332431
- AKOS040762631
- (3S,3aR,8aR)-3,8a-dihydroxy-3,8-dimethyl-5-propan-2-ylidene-1,2,3a,4-tetrahydroazulen-6-one
- BDBM50429857
- CS-0079425
- (1S,3aR,8aR)-1,3a-dihydroxy-1,4-dimethyl-7-(propan-2-ylidene)-2,3,8,8a-tetrahydroazulen-6-one
-
- InChIKey： IXQJBPRUTQTCMW-ILXRZTDVSA-N
- Inchi： 1S/C15H22O3/c1-9(2)11-8-13-14(4,17)5-6-15(13,18)10(3)7-12(11)16/h7,13,17-18H,5-6,8H2,1-4H3/t13-,14+,15+/m1/s1
- SMILES： O[C@@]12C(C)=CC(/C(=C(/C)\C)/C[C@]1([H])[C@](C)(CC2)O)=O
Computed Properties
- Exact Mass: 250.15696
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 250.15689456g/mol
- Heavy Atom Count: 18
- Complexity: 456
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.3
- Topological Polar Surface Area: 57.5
Experimental Properties
- PSA: 57.53
- Boiling Point: 403.5±45.0 °C at 760 mmHg
- Vapor Pressure: 0.0±2.1 mmHg at 25°C
- Flash Point: 212.0±25.2 °C
- Color/Form: Oil
- Density: 1.2±0.1 g/cm3
Aerugidiol Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00974T-5mg |
Aerugidiol |
116425-35-5 | 5mg |
$727.00 | |||
| A2B Chem LLC | AE28349-1mg |
Aerugidiol |
116425-35-5 | 99% | 1mg |
$245.00 | ||
| Aaron | AR0097D5-5mg |
Aerugidiol |
116425-35-5 | 98% | 5mg |
$830.00 | 2025-02-13 | |
| TargetMol Chemicals | TN5400-5 mg |
Aerugidiol |
116425-35-5 | 98% | 5mg |
￥ 4,560 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5400-5 mg |
Aerugidiol |
116425-35-5 | 5mg |
￥4465.00 | 2022-04-26 |
Aerugidiol Suppliers
NanJingqingYunbiologologyicaltecjnco，LTD
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CHENG DOU LE MEI TIAN YI YAO Technology Co., Ltd.
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BioBioPha
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.
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(CAS:116425-35-5)
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SHANG HAI JI XIANG Biotechnology Co., Ltd.
Audited Supplier
(CAS:116425-35-5)
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Email:1791635336@qq.com
Aerugidiol Related Literature
-
Xiao-Lin Feng,Yang Yu,Hao Gao,Zhen-Qiang Mu,Xiao-Rui Cheng,Wen-Xia Zhou,Xin-Sheng Yao RSC Adv. 2014 4 42071
-
B. M. Fraga Nat. Prod. Rep. 1993 10 397
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